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Compound of Interest

Compound Name: 7-Hydroxycannabidiol

Cat. No.: B1252178 Get Quote

This guide provides a detailed comparison of the pharmacokinetic profiles of 7-
Hydroxycannabidiol (7-OH-CBD) and its parent compound, Cannabidiol (CBD), in various

animal models. The data presented is crucial for researchers and scientists in the fields of

pharmacology and drug development, offering insights into the absorption, distribution,

metabolism, and excretion of these cannabinoids.

Pharmacokinetic Data Summary
The following tables summarize the key pharmacokinetic parameters for CBD and its primary

active metabolite, 7-OH-CBD, observed in different animal species following oral (PO) and

intravenous (IV) administration. These parameters are essential for understanding the

bioavailability and in vivo behavior of these compounds.
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Animal
Model

Adminis
tration
Route

Dose
Cmax
(ng/mL)

Tmax
(h)

AUC
(ng·h/m
L)

T½ (h)
Referen
ce

Dog

(Beagle)
IV

2.2

mg/kg

1,869 -

3,294
- -

4.85 (291

min)
[1]

Dog

(Beagle)
PO

2.2

mg/kg
- - - - [1]

Dog IV 45 mg - - - 9 [2][3]

Dog IV 90 mg - - - 9 [2]

Dog PO 180 mg - - - -

Dog

(Beagle)
PO (Oil)

5

mg/kg/da

y

97.3

(pre-

prandial),

341

(post-

prandial)

- - 4-10

Dog

(Beagle)
PO (Oil)

10

mg/kg/da

y

236.8

(pre-

prandial),

1,068

(post-

prandial)

- - 4-10

Rat

(Sprague

-Dawley)

PO 10 mg/kg - 2 - -

Rat

(Sprague

-Dawley)

Inhalatio

n

13.9

mg/kg

24-fold

higher

than PO

0.083 (5

min)
-

5.3 (day

1), 2.4

(day 14)

Cynomol

gus

Macaque

PO 4 mg/kg - 1-2 -
5.57 -

5.81
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Cynomol

gus

Macaque

PO 8 mg/kg

1.4 times

higher

than 4

mg/kg

2 -
5.57 -

5.81

Pony

(Connem

ara)

PO 2 mg/kg
31.472 ±

8.080

2.111 ±

0.928
-

12.563 ±

3.054

Horse PO 1 mg/kg - - - -

Horse PO 3 mg/kg - - - -

7-Hydroxycannabidiol (7-OH-CBD) Pharmacokinetic
Parameters (as a metabolite of CBD)
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Animal
Model

CBD
Adminis
tration
Route

CBD
Dose

Cmax
(ng/mL)

Tmax
(h)

AUC
(ng·h/m
L)

T½ (h)
Referen
ce

Dog

(Beagle)
IV

2.2

mg/kg
- - - -

Dog

(Beagle)
PO - - -

AUC₀-∞

not

different

from IV

-

Rat

(Sprague

-Dawley)

PO 10 mg/kg - - - -

Rat

(Sprague

-Dawley)

Inhalatio

n

6.7

mg/kg
- -

~1.4-fold

higher

after 14

days

-

Pony

(Connem

ara)

PO 2 mg/kg

Detected

between

1 and

24h

- - -

Horse PO 1 mg/kg
Below

LLOQ
- - -

Horse PO 3 mg/kg - - - -

Experimental Protocols
Detailed methodologies are crucial for the replication and validation of scientific findings. Below

are synthesized protocols based on the reviewed literature for key experiments in the

pharmacokinetic analysis of CBD and 7-OH-CBD.
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Species: Beagle dogs, Sprague-Dawley rats, Cynomolgus macaques, and Connemara

ponies have been utilized in pharmacokinetic studies.

Housing: Animals are typically housed in controlled environments with regulated

temperature, humidity, and light-dark cycles. Standard laboratory chow and water are

provided ad libitum, except when fasting is required for the study protocol.

Drug Administration
Oral (PO) Administration:

For rodents, oral gavage is a common method, where a specific volume of the drug

formulation is delivered directly into the stomach using a gavage needle.

In larger animals like dogs and horses, the compound is often administered in a carrier oil

or within a capsule or treat. The volume administered is typically based on the animal's

body weight.

Intravenous (IV) Administration:

The compound is dissolved in a suitable vehicle (e.g., ethanol) and administered via a

catheter inserted into a major vein, such as the jugular or femoral vein. This method

ensures 100% bioavailability.

Blood Sampling
Blood samples are collected at predetermined time points post-administration to characterize

the drug's concentration-time profile.

For rats, cannulation of the jugular or femoral vein allows for serial blood sampling without

repeatedly stressing the animal.

In larger animals, blood is typically drawn from peripheral veins.

The collected blood is processed to obtain plasma or serum, which is then stored at low

temperatures (e.g., -80°C) until analysis.

Bioanalytical Method
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Sample Preparation: Plasma or serum samples undergo an extraction process to isolate the

cannabinoids and their metabolites from matrix components. This often involves protein

precipitation followed by liquid-liquid extraction or solid-phase extraction.

Quantification: The concentrations of CBD and 7-OH-CBD are determined using highly

sensitive and specific analytical techniques, most commonly Liquid Chromatography with

tandem Mass Spectrometry (LC-MS/MS). This method allows for the accurate quantification

of multiple analytes in a single run.

Mandatory Visualizations
Metabolic Pathway of CBD
The following diagram illustrates the primary metabolic conversion of Cannabidiol (CBD) to its

active metabolite, 7-Hydroxycannabidiol (7-OH-CBD), and its subsequent oxidation to 7-

Carboxycannabidiol (7-COOH-CBD).

Cannabidiol (CBD) 7-Hydroxycannabidiol (7-OH-CBD)

Hydroxylation
(CYP450) 7-Carboxycannabidiol (7-COOH-CBD)Oxidation

Click to download full resolution via product page

Caption: Metabolic conversion of CBD to its major metabolites.

Experimental Workflow for a Typical Pharmacokinetic
Study
This diagram outlines the standard workflow for conducting a pharmacokinetic study of

cannabinoids in an animal model, from drug administration to data analysis.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1252178?utm_src=pdf-body
https://www.benchchem.com/product/b1252178?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1252178?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In-Life Phase
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Caption: Standard workflow of an animal pharmacokinetic study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1252178?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

